Cas no 259196-25-3 (9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]-)

• Product Name: 9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]-
• CAS No: 259196-25-3
• MF: C₂₁H₁₃ClOS
• MW: 348.845323324203
• CID: 247136
• PubChem ID: 2797947
• Update Time: 2025-04-19

9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenecarboxaldehyde,10-[(4-chlorophenyl)thio]-
• 10-(4-chlorophenyl)sulfanylanthracene-9-carbaldehyde
• 10-[(4-chlorophenyl)sulfanyl]anthracene-9-carbaldehyde
• 10-[(4-chlorophenyl)thio]anthracene-9-carboxaldehyde
• AC1MDYZJ
• AG-E-80405
• CTK4F6736
• OR29326
• SCHEMBL6928702
• DTXSID60383967
• 259196-25-3
• 9-Anthracenecarboxaldehyde, 10-[(4-chlorophenyl)thio]-
• MFCD00278544

• Inchi： 1S/C21H13ClOS/c22-14-9-11-15(12-10-14)24-21-18-7-3-1-5-16(18)20(13-23)17-6-2-4-8-19(17)21/h1-13H
• InChI Key： GZVXIIRMLOKBHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C2C=CC=CC=2C(C=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 348.03769
• Monoisotopic Mass: 348.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07